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GIM-122 is a first-in-class, humanized immunoglobulin G1 (IgG1) kappa dual-functioning

monoclonal antibody being investigated for the treatment of advanced solid malignancies.[1][2]

[3] It is currently in a Phase 1/2 clinical trial (NCT06028074).[2][3][4]

Mechanism of Action
GIM-122 has a novel, dual mechanism of action aimed at enhancing the body's anti-tumor

immune response.[1][5][6] Firstly, it targets the programmed cell death protein 1 (PD-1)

receptor on immune cells.[1] Cancer cells often produce ligands (PD-L1 and PD-L2) that bind

to PD-1, which suppresses the immune system's ability to attack the cancer cells. GIM-122

blocks this interaction, thereby allowing the immune system to recognize and fight the cancer.

[1] Secondly, GIM-122 activates immune cells in a novel way to further stimulate the anti-

cancer immune response.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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